Cas no 918108-26-6 (3(2H)-Isothiazolone, 2-[(4-iodophenyl)methyl]-)

• Product Name: 3(2H)-Isothiazolone, 2-[(4-iodophenyl)methyl]-
• CAS No: 918108-26-6
• MF: C₁₀H₈INOS
• MW: 317.14609336853
• CID: 779998
• PubChem ID: 58775894
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-[(4-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-[(4-iodophenyl)methyl]-
• 2-[(4-iodophenyl)methyl]-1,2-thiazol-3-one
• 2-[(4-Iodophenyl)methyl]-1,2-thiazol-3(2H)-one
• 918108-26-6
• SCHEMBL5593583
• DTXSID50729976

• Inchi： 1S/C10H8INOS/c11-9-3-1-8(2-4-9)7-12-10(13)5-6-14-12/h1-6H,7H2
• InChI Key： FRNBEDZGTNFIFE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1C(C=CS1)=O

Computed Properties

• Exact Mass: 316.93713g/mol
• Monoisotopic Mass: 316.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.6Ų